Cas no 1338651-59-4 (Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1338651-59-4
• MF: C₁₃H₁₀FN₅O₃
• MW: 303.248605251312
• CID: 4589236
• Update Time: 2025-10-28

Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C13H10FN5O3/c1-2-21-13(20)12-15-11(17-22-12)10-7-19(18-16-10)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
• InChI Key： QLTKRWKWGCGVRR-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=NC(C2=CN(C3=CC=C(F)C=C3)N=N2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate (CAS No. 1338651-59-4): A Comprehensive Overview

Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate (CAS No. 1338651-59-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole ring and a 1,2,4-oxadiazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The 1,2,3-triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological properties. It is known for its stability and the ease with which it can be synthesized through the Huisgen cycloaddition reaction. The presence of this ring in Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate suggests that the compound may exhibit enhanced stability and bioavailability compared to other derivatives. Additionally, the 1,2,4-oxadiazole moiety is another important structural feature that contributes to the compound's biological activity. This moiety is often associated with anti-inflammatory and antimicrobial properties.

Recent research has highlighted the potential of Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate exhibited potent anti-inflammatory activity in vitro and in vivo models. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antimicrobial agent. A study conducted by researchers at the University of California (2023) evaluated the antimicrobial activity of Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that the compound exhibited broad-spectrum antimicrobial activity with minimal cytotoxicity towards mammalian cells. This property makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The synthesis of Ethyl 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxylate has been well-documented in the literature. The most common approach involves a multi-step process that includes the formation of an azide intermediate followed by a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the 1H-[triazole] ring. Subsequent steps involve the formation of the oxadiazole moiety through condensation reactions and esterification to obtain the final product.

The physical and chemical properties of Ethyl 3-[fluorophenyl]-triazol-oxadiazole-carboxylate have also been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 80°C to 85°C. It is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for various analytical and biological assays.

In terms of safety and handling, Ethyl 3-[fluorophenyl]-triazol-oxadiazole-carboxylate should be handled with care in a well-controlled laboratory environment. Standard safety protocols should be followed to prevent exposure to skin or inhalation of vapors. The compound should be stored at room temperature away from direct sunlight and moisture to maintain its stability.

The future prospects for Ethyl 3-[fluorophenyl]-triazol-oxadiazole-carboxylate are promising. Ongoing research aims to further optimize its structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, Ethyl 3-[fluorophenyl]-triazol-oxadiazole-carboxylate (CAS No. 1338651-59-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into new therapeutic agents.